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Introduction

Tris(dimethylaminomethyl)phenol, commonly known as DMP-30, is a highly effective tertiary
amine catalyst predominantly used in the production of polyurethane (PU) materials.[1][2] Its
strong catalytic activity, particularly in promoting the gelling reaction (urethane formation),
makes it a valuable component in formulations for rigid polyurethane foams, elastomers, and
coatings.[1][2] This document provides detailed application notes, experimental protocols, and
an overview of the catalytic mechanism of DMP-30 in polyurethane foam production, intended
for researchers, scientists, and professionals in drug development who may utilize
polyurethane-based materials.

DMP-30's primary function in polyurethane chemistry is to catalyze the reaction between
isocyanates and polyols, which forms the fundamental urethane linkage.[1] This acceleration of
the polymerization process influences the rate of reaction and the final properties of the
polyurethane product.[1] It is particularly noted for its strong gelling effect, which significantly
accelerates chain extension and crosslinking reactions, leading to a more rigid and
dimensionally stable polyurethane network.[2] This characteristic makes it highly suitable for
applications demanding high strength and stiffness, such as in rigid PU foams.[2]

Catalytic Mechanism of DMP-30

DMP-30, a tertiary amine, functions as a base catalyst in the polyurethane reaction. The
catalytic cycle involves the following key steps:
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o Complex Formation: The lone pair of electrons on the nitrogen atom of the tertiary amine in
DMP-30 attacks the hydroxyl proton of the polyol, forming a hydrogen-bonded complex.

 Activation of Polyol: This interaction increases the nucleophilicity of the oxygen atom of the
polyol, making it more reactive towards the electrophilic carbon of the isocyanate group.

» Nucleophilic Attack: The activated polyol then attacks the isocyanate group, leading to the
formation of a urethane linkage.

o Catalyst Regeneration: The DMP-30 catalyst is regenerated and can participate in further
catalytic cycles.

The steric hindrance and electronic effects of the three dimethylaminomethyl groups on the
phenol ring contribute to its high catalytic activity.

Experimental Protocols

The following protocols provide a general framework for the preparation and evaluation of rigid
polyurethane foams using DMP-30 as a catalyst. Researchers should note that the optimal
formulation will depend on the specific polyol, isocyanate, and other additives used.

Protocol 1: Preparation of Rigid Polyurethane Foam

1. Materials and Reagents:

» Polyol (e.g., a sucrose-based polyether polyol)

o Polymeric Methylene Diphenyl Diisocyanate (pMDI)
o DMP-30 (Gelling Catalyst)

e Blowing Catalyst (e.g., a tertiary amine blend)

o Surfactant (e.g., a silicone-based surfactant)

e Blowing Agent (e.g., water, pentane)

2. Equipment:
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e High-speed mechanical stirrer (2000-3000 rpm)

e Disposable mixing cups

e Molds for foam casting (e.g., aluminum or cardboard)
e Fume hood

e Stopwatch

e Scale (accurate to 0.01 g)

3. Procedure:

o Premix Preparation: In a disposable cup, accurately weigh the polyol, surfactant, blowing
agent, and blowing catalyst.

e Mixing of Premix: Mix these components thoroughly with a mechanical stirrer for 60 seconds
at 2000 rpm to ensure a homogeneous mixture.

» Addition of DMP-30: Add the specified amount of DMP-30 to the premix and stir for an
additional 30 seconds.

o Addition of Isocyanate: Add the calculated amount of pMDI to the mixture. The amount of
isocyanate is determined by the desired isocyanate index (typically 105-115 for rigid foams).

o Final Mixing: Immediately mix the complete system at high speed (3000 rpm) for 5-10
seconds.

e Casting: Quickly pour the reacting mixture into the mold.

e Curing: Allow the foam to cure at ambient temperature. The foam will rise and solidify. Post-
curing at an elevated temperature (e.g., 70°C for 24 hours) may be necessary to achieve
optimal properties.

Protocol 2: Characterization of Foam Properties

1. Reaction Profile:
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o Cream Time: The time from the start of mixing until the mixture begins to rise and change
color.

e Gel Time (String Time): The time when the foam begins to form fibrous strings when touched
with a spatula.

o Tack-Free Time: The time at which the surface of the foam is no longer sticky to the touch.
2. Physical Properties:

o Density: Determined according to ASTM D1622 by measuring the weight and volume of a
precisely cut foam sample.

o Compressive Strength: Measured using a universal testing machine according to ASTM
D1621. The force required to compress the foam by 10% of its original height is recorded.

o Thermal Conductivity: Measured using a heat flow meter according to ASTM C518.

Data Presentation

The following tables summarize typical data for a rigid polyurethane foam formulation catalyzed
with DMP-30.

Table 1: Typical Formulation for Rigid Polyurethane Foam

Component Parts by Weight (pbw)
Polyether Polyol 100

Polymeric MDI (pMDI) 120-150

DMP-30 (Gelling Catalyst) 1.0-3.0

Blowing Catalyst 05-1.5

Silicone Surfactant 15-25

Water (Blowing Agent) 20-4.0

Table 2: Effect of DMP-30 Concentration on Reaction Profile
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DMP-30 (pbw) Cream Time (s) Gel Time (s) Tack-Free Time (s)
1.0 25-35 60 - 80 100 - 130

2.0 15-25 40 - 60 70 - 100

3.0 10-15 25-40 50-70

Table 3: Typical Physical Properties of DMP-30 Catalyzed Rigid Foam

Property Value

Density 30 - 40 kg/m 3

Compressive Strength (parallel to rise) 150 - 250 kPa

Thermal Conductivity 0.022 - 0.028 W/m-K
Visualizations

Caption: Catalytic cycle of DMP-30 in urethane formation.

Caption: Experimental workflow for polyurethane foam preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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